4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile

• IUPAC Name: 4-(1,3-dioxo-3a,4,7,7a-tetrahydro-4,7-epoxyisoindol-2-yl)benzonitrile
• InChI: InChI=1S/C15H10N2O3/c16-7-8-1-3-9(4-2-8)17-14(18)12-10-5-6-11(20-10)13(12)15(17)19/h1-6,10-13H
• InChI Key: CLFQIEKJOLDOEQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2C3C(C1O2)C(=O)N(C3=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C15H10N2O3
• Molecular Weight: 266.25 g/mol

Description

4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile is a chemical compound that has gained significant attention from researchers due to its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile is not fully understood, but it is believed to interact with specific molecular targets in the body. Studies have shown that the compound can inhibit the activity of certain enzymes and receptors, which can lead to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile vary depending on the specific target it interacts with. Studies have shown that the compound can have anti-inflammatory, anti-cancer, and anti-bacterial effects. It has also been shown to modulate the activity of certain neurotransmitters, which can lead to potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile is its high potency and selectivity towards specific molecular targets. This makes it an ideal compound for drug discovery and other scientific applications. However, the compound can be difficult to synthesize and is not readily available commercially, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile. One potential direction is to further explore its potential applications in drug discovery, particularly in the treatment of neurological disorders. Another direction is to study its potential as a fluorescent probe for biological imaging and as a catalyst in organic reactions. Additionally, further optimization of the synthesis method could lead to increased availability and lower costs, making the compound more accessible for scientific research.
In conclusion, 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile is a promising compound with potential applications in various scientific fields. Its high potency and selectivity towards specific molecular targets make it an ideal compound for drug discovery and other scientific applications. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile involves a multi-step process that requires expertise in organic chemistry. The first step involves the synthesis of a key intermediate, which is then subjected to further reactions to yield the final product. The synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

4-(3,5-dioxo-10-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzonitrile has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of drug discovery, where the compound has shown significant activity against various disease targets. It has also been studied for its potential use as a fluorescent probe in biological imaging and as a catalyst in organic reactions.